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Compound of Interest

Compound Name: Amuvatinib

Cat. No.: B1684542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step guide for the safe handling and proper

disposal of Amuvatinib, a multi-targeted tyrosine kinase inhibitor. Adherence to these

procedures is critical to ensure personnel safety and environmental protection, given the

compound's classification as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1]

Immediate Safety and Handling Precautions
Before handling Amuvatinib, it is imperative to be familiar with its Safety Data Sheet (SDS).

Always handle this compound within a certified chemical fume hood.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against accidental exposure. The following should be worn at all times when handling

Amuvatinib:

Eye Protection: Safety goggles with side-shields are required to protect against splashes.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[1]

Body Protection: An impervious lab coat or other protective clothing is necessary to minimize

skin contact.[1][2]
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Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation.[1]

Amuvatinib Waste Segregation and Collection
Proper segregation of Amuvatinib waste at the point of generation is crucial to ensure safe

and compliant disposal. Never mix Amuvatinib waste with general laboratory trash.

Step 1: Identify Amuvatinib Waste Streams Categorize all waste contaminated with

Amuvatinib. This includes, but is not limited to:

Unused or expired Amuvatinib powder or solutions.

Contaminated labware (e.g., pipette tips, vials, flasks).

Contaminated consumables (e.g., gloves, bench paper, wipes).

Aqueous and solvent solutions containing Amuvatinib.

Sharps (needles, scalpels) used in procedures involving Amuvatinib.

Step 2: Use Designated Waste Containers

Solid Waste: Collect solid waste (contaminated gloves, wipes, plasticware) in a dedicated,

clearly labeled, leak-proof container lined with a heavy-duty plastic bag.[3]

Liquid Waste: Collect liquid waste in a compatible, sealed, and shatter-resistant container.

Ensure the container is clearly labeled with "Amuvatinib Waste" and a description of the

solvent.

Sharps Waste: All contaminated sharps must be placed immediately into a designated,

puncture-proof sharps container.[4]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste: Amuvatinib"

and the primary hazard symbols (e.g., "Toxic," "Harmful," "Hazardous to the Aquatic

Environment").
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Step-by-Step Disposal Procedure
Disposal of Amuvatinib must be handled by a licensed professional waste disposal service.[2]

The following steps outline the process from laboratory collection to final disposal.

Step 1: Waste Accumulation

Store all Amuvatinib waste in a designated, secure, and well-ventilated satellite

accumulation area within or near the laboratory.

Ensure waste containers are kept closed except when adding waste.[5]

Do not fill containers beyond 75% of their capacity to prevent spills and allow for safe

sealing.[3]

Step 2: Decontamination of Work Surfaces

Thoroughly decontaminate all work surfaces and equipment after handling Amuvatinib.

Use a suitable cleaning agent and collect all cleaning materials (e.g., wipes) as hazardous

waste.

Step 3: Preparing for Disposal

Once a waste container is full, securely seal it.

Ensure the exterior of the container is clean and free of contamination.

Complete a hazardous waste tag for each container, detailing its contents.

Step 4: Contacting a Licensed Waste Disposal Service

Arrange for the collection of the Amuvatinib waste with your institution's environmental

health and safety office or a contracted hazardous waste disposal company.

Provide the waste disposal service with the Safety Data Sheet for Amuvatinib.

Step 5: Final Disposal Method
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The recommended method for the final disposal of Amuvatinib, as an antineoplastic agent,

is high-temperature incineration at an approved hazardous waste facility.[6][7][8] This

method ensures the complete destruction of the active compound.

Never dispose of Amuvatinib down the drain or in the regular trash, as it is very toxic to

aquatic life.[1]

Quantitative Data and Chemical Properties
While specific quantitative limits for Amuvatinib disposal are not widely published, the table

below summarizes its key identifiers and hazard classifications, which inform the stringent

disposal requirements.

Parameter Value Reference

CAS Number 850879-09-3 [1][9]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

GHS Precautionary

Statements

P273: Avoid release to the

environment
[1]

P391: Collect spillage [1]

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Amuvatinib Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Amuvatinib waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Amuvatinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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